3-[1-[(3-Methyl-1,2-oxazol-5-yl)methylamino]ethyl]phenol

• IUPAC Name: 3-[1-[(3-methyl-1,2-oxazol-5-yl)methylamino]ethyl]phenol
• InChI: InChI=1S/C13H16N2O2/c1-9-6-13(17-15-9)8-14-10(2)11-4-3-5-12(16)7-11/h3-7,10,14,16H,8H2,1-2H3
• InChI Key: SXVNVQHPIUCFST-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)CNC(C)C2=CC(=CC=C2)O
• Molecular Formula: C13H16N2O2
• Molecular Weight: 232.28 g/mol

Description

3-[1-[(3-Methyl-1,2-oxazol-5-yl)methylamino]ethyl]phenol, also known as MOPEP, is a synthetic compound that has been widely used in scientific research. MOPEP belongs to the class of phenols, which are organic compounds that contain a hydroxyl group (-OH) attached to an aromatic ring.

Mechanism of Action

3-[1-[(3-Methyl-1,2-oxazol-5-yl)methylamino]ethyl]phenol selectively activates the α2-adrenergic receptor subtype by binding to the receptor and inducing a conformational change. This conformational change leads to the activation of downstream signaling pathways, including the inhibition of adenylyl cyclase and the activation of mitogen-activated protein kinase (MAPK) pathways. The inhibition of adenylyl cyclase leads to a decrease in cyclic adenosine monophosphate (cAMP) levels, which in turn leads to a decrease in protein kinase A (PKA) activity. The activation of MAPK pathways leads to the activation of various transcription factors, which regulate gene expression.
Biochemical and Physiological Effects:
The activation of α2-adrenergic receptors by 3-[1-[(3-Methyl-1,2-oxazol-5-yl)methylamino]ethyl]phenol leads to various biochemical and physiological effects, including the inhibition of insulin secretion, the modulation of neurotransmitter release, and the regulation of blood pressure. 3-[1-[(3-Methyl-1,2-oxazol-5-yl)methylamino]ethyl]phenol has been shown to inhibit insulin secretion by activating the α2-adrenergic receptor subtype in pancreatic β-cells. 3-[1-[(3-Methyl-1,2-oxazol-5-yl)methylamino]ethyl]phenol has also been shown to modulate neurotransmitter release by activating the α2-adrenergic receptor subtype in the central nervous system. Finally, 3-[1-[(3-Methyl-1,2-oxazol-5-yl)methylamino]ethyl]phenol has been shown to regulate blood pressure by activating the α2-adrenergic receptor subtype in the cardiovascular system.

Advantages and Limitations for Lab Experiments

3-[1-[(3-Methyl-1,2-oxazol-5-yl)methylamino]ethyl]phenol has several advantages and limitations for lab experiments. One advantage is its selectivity for the α2-adrenergic receptor subtype, which allows for the specific activation of this receptor subtype. Another advantage is its stability, which allows for long-term storage and use in experiments. One limitation is its solubility, which can limit its use in certain experimental conditions. Another limitation is its cost, which can be prohibitive for some research groups.

Future Directions

There are several future directions for the use of 3-[1-[(3-Methyl-1,2-oxazol-5-yl)methylamino]ethyl]phenol in scientific research. One direction is the study of the role of α2-adrenergic receptors in various disease states, including diabetes, hypertension, and neurodegenerative diseases. Another direction is the development of new α2-adrenergic receptor agonists with improved selectivity and efficacy. Finally, the use of 3-[1-[(3-Methyl-1,2-oxazol-5-yl)methylamino]ethyl]phenol in combination with other drugs or therapies may lead to new treatments for various diseases.

Synthesis Methods

The synthesis of 3-[1-[(3-Methyl-1,2-oxazol-5-yl)methylamino]ethyl]phenol involves several steps. The first step is the protection of the hydroxyl group of 3-hydroxyacetophenone with a tert-butyldimethylsilyl (TBDMS) group. The second step involves the formation of an oxazoline ring by reacting the protected 3-hydroxyacetophenone with methylamine in the presence of an acid catalyst. The third step is the deprotection of the TBDMS group to yield 3-[1-[(3-Methyl-1,2-oxazol-5-yl)methylamino]ethyl]phenol.

Scientific Research Applications

3-[1-[(3-Methyl-1,2-oxazol-5-yl)methylamino]ethyl]phenol has been extensively used in scientific research as a tool to study the role of adrenergic receptors in various physiological processes. Adrenergic receptors are a class of G protein-coupled receptors that are activated by the neurotransmitter norepinephrine and epinephrine. 3-[1-[(3-Methyl-1,2-oxazol-5-yl)methylamino]ethyl]phenol is a selective α2-adrenergic receptor agonist, which means it selectively activates the α2-adrenergic receptor subtype. The α2-adrenergic receptor is involved in various physiological processes, including blood pressure regulation, insulin secretion, and neurotransmitter release.